Cas no 1956322-23-8 (Ethyl 4-(3-carbamoylphenoxy)piperidine-1-carboxylate)

• Product Name: Ethyl 4-(3-carbamoylphenoxy)piperidine-1-carboxylate
• CAS No: 1956322-23-8
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 5059523
• Update Time: 2025-06-11

Ethyl 4-(3-carbamoylphenoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-carbamoylphenoxy)piperidine-1-carboxylate

• Inchi： 1S/C15H20N2O4/c1-2-20-15(19)17-8-6-12(7-9-17)21-13-5-3-4-11(10-13)14(16)18/h3-5,10,12H,2,6-9H2,1H3,(H2,16,18)
• InChI Key： FFRVGSYFHBKLCX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(N)=O)C=1)C1CCN(C(=O)OCC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• XLogP3: 1.6
• Topological Polar Surface Area: 81.9

Additional information on Ethyl 4-(3-carbamoylphenoxy)piperidine-1-carboxylate

Ethyl 4-(3-Carbamoylphenoxy)piperidine-1-carboxylate (CAS No. 1956322-23-8): A Comprehensive Overview

Ethyl 4-(3-carbamoylphenoxy)piperidine-1-carboxylate (CAS No. 1956322-23-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, which include a piperidine ring, an ethyl ester group, and a carbamoyl-substituted phenoxy moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The piperidine ring is a common structural motif in many biologically active compounds, known for its ability to modulate various biological processes. The presence of the ethyl ester group adds lipophilicity to the molecule, potentially enhancing its cell membrane permeability and bioavailability. The carbamoyl-substituted phenoxy moiety introduces additional functional groups that can interact with specific biological targets, such as receptors or enzymes.

Recent studies have explored the pharmacological properties of Ethyl 4-(3-carbamoylphenoxy)piperidine-1-carboxylate in various contexts. One notable area of research is its potential as an antidepressant agent. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models of depression, such as the forced swim test and the tail suspension test. These effects are thought to be mediated through its interaction with serotonin and norepinephrine receptors, which are key neurotransmitters involved in mood regulation.

In addition to its antidepressant properties, Ethyl 4-(3-carbamoylphenoxy)piperidine-1-carboxylate has also been investigated for its anti-inflammatory activity. In vitro studies using human peripheral blood mononuclear cells (PBMCs) have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This suggests that it may have therapeutic potential in inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Ethyl 4-(3-carbamoylphenoxy)piperidine-1-carboxylate has also been studied extensively. Research has shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it a promising candidate for further development as an oral medication.

However, the development of new drugs involves rigorous safety assessments. Preclinical toxicity studies have indicated that Ethyl 4-(3-carbamoylphenoxy)piperidine-1-carboxylate is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. Nevertheless, further clinical trials are necessary to confirm its safety and efficacy in humans.

In conclusion, Ethyl 4-(3-carbamoylphenoxy)piperidine-1-carboxylate (CAS No. 1956322-23-8) represents a promising compound with potential applications in the treatment of depression and inflammatory diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for new treatment options for patients suffering from these conditions.